Cas no 84423-99-4 (1,2,4-Triazin-3(2H)-one,2-(2,3-dihydroxypropyl)-5,6-bis[4-(dimethylamino)phenyl]-)

• Product name: 1,2,4-Triazin-3(2H)-one,2-(2,3-dihydroxypropyl)-5,6-bis[4-(dimethylamino)phenyl]-
• CAS No: 84423-99-4
• MF: C₂₂H₂₇N₅O₃
• MW: 409.48148
• CID: 726273
• PubChem ID: 3069213

1,2,4-Triazin-3(2H)-one,2-(2,3-dihydroxypropyl)-5,6-bis[4-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazin-3(2H)-one,2-(2,3-dihydroxypropyl)-5,6-bis[4-(dimethylamino)phenyl]-
• 2-(2,3-dihydroxypropyl)-5,6-bis(4-dimethylaminophenyl)-1,2,4-triazin-3 -one
• 2-(2,3-dihydroxypropyl)-5,6-bis[4-(dimethylamino)phenyl]-1,2,4-triazin-3-one
• Oxo-3 (dihydroxy-2',3') propyl-2 di(paradimethylaminophenyl)-5.6 as-triazine
• ST 886
• 84423-99-4
• 5,6-Bis(4-(dimethylamino)phenyl)-2-(2,3-dihydroxypropyl)-1,2,4-triazin-3(2H)-one
• 1,2,4-Triazin-3(2H)-one, 5,6-bis(4-(dimethylamino)phenyl)-2-(2,3-dihydroxypropyl)-
• DTXSID701004686
• 2-(2,3-Dihydroxypropyl)-5,6-bis[4-(dimethylamino)phenyl]-1,2,4-triazin-3(2H)-one
• Oxo-3 (dihydroxy-2',3') propyl-2 di(paradimethylaminophenyl)-5.6 as-triazine [French]

• Inchi： InChI=1S/C22H27N5O3/c1-25(2)17-9-5-15(6-10-17)20-21(16-7-11-18(12-8-16)26(3)4)24-27(22(30)23-20)13-19(29)14-28/h5-12,19,28-29H,13-14H2,1-4H3
• InChI Key： BDDXNZKMNNWGFY-UHFFFAOYSA-N
• SMILES： CN(C)C1=CC=C(C=C1)C2=NC(=O)N(N=C2C3=CC=C(C=C3)N(C)C)CC(CO)O

Computed Properties

• Exact Mass: 409.211
• Monoisotopic Mass: 409.211
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92Ų
• XLogP3: 1.8

Experimental Properties

• Density: 1.23
• Boiling Point: 611.9°C at 760 mmHg
• Flash Point: 323.9°C
• Refractive Index: 1.618